Cas no 61469-07-6 (1,2-Benzenediamine, 4-(2,1,3-benzoselenadiazol-4-yl)-)

• Product name: 1,2-Benzenediamine, 4-(2,1,3-benzoselenadiazol-4-yl)-
• CAS No: 61469-07-6
• MF: C₁₂H₁₀N₄Se
• MW: 289.194600582123
• CID: 478180
• PubChem ID: 71395568

1,2-Benzenediamine, 4-(2,1,3-benzoselenadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(2,1,3-benzoselenadiazol-4-yl)-
• 4-(2,1,3-benzoselenadiazol-4-yl)benzene-1,2-diamine
• DTXSID20817177
• 61469-07-6

• Inchi： InChI=1S/C12H10N4Se/c13-9-5-4-7(6-10(9)14)8-2-1-3-11-12(8)16-17-15-11/h1-6H,13-14H2
• InChI Key： QYHPEJSDBDVAMK-UHFFFAOYSA-N
• SMILES： C1=CC2=N[Se]N=C2C(=C1)C3=CC(=C(C=C3)N)N

Computed Properties

• Exact Mass: 284.0132
• Monoisotopic Mass: 290.00707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 76.76